6-chloro-N-(3-chloro-4-fluorophenyl)-4-methoxyquinoline-2-carboxamide

• IUPAC Name: 6-chloro-N-(3-chloro-4-fluorophenyl)-4-methoxyquinoline-2-carboxamide
• InChI: InChI=1S/C17H11Cl2FN2O2/c1-24-16-8-15(22-14-5-2-9(18)6-11(14)16)17(23)21-10-3-4-13(20)12(19)7-10/h2-8H,1H3,(H,21,23)
• InChI Key: XMKRKLWQZCMSTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC2=C1C=C(C=C2)Cl)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H11Cl2FN2O2
• Molecular Weight: 365.2 g/mol
• CAS No.: 950271-80-4

Description

6-Chloro-N-(3-chloro-4-fluorophenyl)-4-methoxyquinoline-2-carboxamide is a quinoline-based carboxamide derivative characterized by a 6-chloro substituent on the quinoline core, a 4-methoxy group, and an N-linked 3-chloro-4-fluorophenyl moiety. Its molecular formula is C₁₇H₁₁Cl₂FN₂O₂, with a molecular weight of 377.19 g/mol. The structural arrangement of electron-withdrawing groups (Cl, F) and the methoxy donor may influence its physicochemical properties, such as solubility, stability, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through several synthetic routes, including the following:

• Suzuki-Miyaura Cross-Coupling Reaction: This involves the coupling of a boronic acid derivative of 3-chloro-4-fluorophenyl with a quinoline derivative containing a halogen substituent.

• Nucleophilic Aromatic Substitution: This method involves the substitution of a leaving group on the quinoline ring with a nucleophile derived from 3-chloro-4-fluorophenyl.

• Condensation Reactions: These reactions typically involve the condensation of a quinoline derivative with an appropriate carboxylic acid derivative.

Industrial Production Methods: Industrial production of this compound involves optimizing the synthetic routes for large-scale synthesis, ensuring high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques.

Types of Reactions:

• Reduction: Reduction reactions can be employed to reduce specific functional groups within the compound.

• Substitution: Substitution reactions are common, where different substituents can replace existing groups on the quinoline ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate, chromium(VI) oxide, and hydrogen peroxide.

• Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and hydrogen gas are often used.

• Substitution: Nucleophiles such as amines, alcohols, and halides are used in substitution reactions, often under acidic or basic conditions.

Major Products Formed:

• Oxidation Products: Hydroxylated quinolines, quinone derivatives.

• Reduction Products: Reduced quinoline derivatives, hydroquinolines.

• Substitution Products: Substituted quinolines with various functional groups.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals. Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties. Medicine: The compound is being investigated for its therapeutic potential in treating various diseases, such as infections and cancer. Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets and pathways. For example, it may inhibit enzymes or receptors involved in disease processes, leading to therapeutic effects. The exact mechanism of action can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The following table summarizes key structural differences and molecular characteristics of analogous quinoline carboxamides:

Compound Name	Substituents on Quinoline Core	Carboxamide Substituent	Molecular Weight (g/mol)	Key Structural Features
6-Chloro-N-(3-chloro-4-fluorophenyl)-4-methoxyquinoline-2-carboxamide (Target)	6-Cl, 4-OCH₃	3-Cl-4-F-C₆H₃	377.19	Electron-withdrawing Cl/F on phenyl; methoxy donor at C3.
6-Chloro-N-(3,4-dimethylphenyl)-4-methoxyquinoline-2-carboxamide	6-Cl, 4-OCH₃	3,4-(CH₃)₂-C₆H₃	340.80	Methyl groups (electron-donating) replace Cl/F; reduced polarity.
2-(4-Chlorophenyl)-N-(3-fluorophenyl)-4-quinolinecarboxamide	2-(4-Cl-C₆H₄)	3-F-C₆H₄	376.81	Chlorophenyl at C2; fluorophenyl at carboxamide. No methoxy group.
N-(3-Chloro-4-fluorophenyl)-2-(4-ethoxyphenyl)-4-quinolinecarboxamide	2-(4-OCH₂CH₃-C₆H₄)	3-Cl-4-F-C₆H₃	420.86	Ethoxy (bulkier donor) at C2; same carboxamide as target. Higher lipophilicity.
6-Chloro-4-hydroxy-N-(3-methoxyphenyl)quinoline-3-carboxamide	6-Cl, 4-OH	3-OCH₃-C₆H₄	343.76	Hydroxy group (H-bond donor) replaces methoxy; altered solubility and acidity.

Impact of Substituents on Bioactivity

• Electron-Withdrawing vs. In contrast, the 3,4-dimethylphenyl analog () may exhibit reduced receptor affinity due to steric hindrance from methyl groups. The ethoxy substituent in increases molecular weight and lipophilicity, which could improve membrane permeability but reduce aqueous solubility .
• Functional Group Replacements: Replacing 4-methoxy with 4-hydroxy () introduces a hydrogen-bond donor, which may enhance solubility but reduce metabolic stability due to susceptibility to oxidation .

Physicochemical and Pharmacokinetic Trends

• Solubility : Methoxy and ethoxy groups generally enhance lipophilicity (logP), whereas hydroxy groups improve aqueous solubility. The target compound’s balance of Cl/F and methoxy may offer moderate solubility suitable for oral bioavailability .